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Introduction

Lcz696 (Sacubitril/Valsartan) is an angiotensin receptor-neprilysin inhibitor (ARNI) that has
demonstrated significant therapeutic benefits in heart failure.[1][2] Its dual mechanism of action
involves the blockade of the angiotensin Il type 1 (AT1) receptor by valsartan and the inhibition
of neprilysin by sacubitril's active metabolite, LBQ657.[2][3][4] This combined action leads to a
reduction in the detrimental effects of the renin-angiotensin-aldosterone system (RAAS) and an
increase in the beneficial effects of the natriuretic peptide (NP) system, ultimately attenuating
adverse cardiac remodeling following myocardial infarction (MI).[2][3][4]

These application notes provide detailed protocols for the administration of Lcz696 in mouse
models of MI, along with methodologies for key experimental procedures to assess its efficacy.
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Table 1: Lcz696 Administration Protocols in Mouse Ml

Maodels
Study Mouse Lcz696 Administrat Treatment Control
Reference Strain Dosage ion Route Duration Groups
Vehicle (corn
oil), Enalapril
28 days, .
Suematsu et ) (specific
C57BL/6J 60 mg/kg/day  Oral gavage starting 24h
al. (2016) dosage not
post-Ml _ ]
provided in
abstract)
Vehicle (corn
4 weeks, )
Zhang et al. ) oil), Valsartan
C57BL/6J 60 mg/kg/day  Oral gavage starting 1
(2021) (30 mg/kg)[1]
week post-Ml
[5]
4 weeks,
von Lueder et  Sprague- ) ]
68 mg/kg/day  Perorally starting 1 Vehicle[2][6]
al. (2015) Dawley rats
week post-Ml

Table 2: Effects of Lcz696 on Cardiac Function Post-Ml

in Mice
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Ml +
Study . Ml +
Parameter Sham Vehicle/lCon Ml + Lcz696
Reference Valsartan
trol
Significantly
improved vs.
Zhang et al. Decreased ] Improved vs.
LVEF (%) - MI + Vehicle )
(2021)[5] vs. Sham MI + Vehicle
and M| +
Valsartan
Significantly
improved vs.
Decreased ) Improved vs.
FS (%) - MI + Vehicle _
vs. Sham MI + Vehicle
and Ml +
Valsartan
Significantly
decreased
Decreased
Increased vs. vs. Ml +
LVEDd (mm) - ) vs. Ml +
Sham Vehicle and )
Vehicle
Ml +
Valsartan
von Lueder et
al. (2015) (in LVEF (%) - 47 +5 60 +2
rats)[2][6]
LVEDd (mm) - 10.5+0.3 9.7+0.2

LVEF: Left Ventricular Ejection Fraction; FS: Fractional Shortening; LVEDd: Left Ventricular
End-Diastolic Diameter.

Experimental Protocols
Induction of Myocardial Infarction (Ml) in Mice

This protocol describes the permanent ligation of the left anterior descending (LAD) coronary
artery, a widely used method to induce Ml in mice.[7][8][9]

Materials:
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e Anesthesia (e.qg., isoflurane, pentobarbital)

o Small animal ventilator

» Surgical microscope or magnifying loupes

e Surgical instruments (forceps, scissors, needle holders)

e Sutures (6-0 or 7-0 silk for ligation, 4-0 or 5-0 for skin closure)
e Heating pad

o ECG monitoring system (optional but recommended)

e Buprenorphine for analgesia

Procedure:

» Anesthetize the mouse and ensure a proper level of anesthesia is maintained throughout the
procedure.

e Shave the chest area and disinfect with an appropriate antiseptic solution.

« Intubate the mouse and connect it to a small animal ventilator.

o Perform a left thoracotomy in the fourth intercostal space to expose the heart.

o Carefully retract the ribs to visualize the heart.

« ldentify the LAD artery, which is typically visible on the anterior surface of the left ventricle.
e Pass a 6-0 or 7-0 silk suture under the LAD artery.

o Permanently ligate the LAD artery. Successful ligation is confirmed by the blanching of the
myocardial tissue distal to the suture.

o Close the chest wall in layers.

e Gradually wean the mouse from the ventilator.
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e Administer buprenorphine for post-operative pain management.

e Monitor the mouse closely during the recovery period.

Lcz696 Administration Protocol

Materials:

e Lcz696 (Sacubitril/Valsartan)
» Vehicle (e.g., corn oil)

e Oral gavage needles
Procedure:

o Prepare the Lcz696 solution in the chosen vehicle at the desired concentration (e.g., for a 60
mg/kg dose).

o Administer the Lcz696 solution or vehicle to the mice via oral gavage once dalily.

o The timing of the first dose can vary depending on the study design (e.g., starting 24 hours
or 1 week post-Ml).

Continue daily administration for the duration of the study (e.g., 4 weeks).

Echocardiographic Assessment of Cardiac Function

Echocardiography is a non-invasive method to assess cardiac function and structure in mice.
[10][11][12]

Materials:
» High-frequency ultrasound system with a cardiac probe for mice
¢ Anesthesia (e.g., isoflurane)

o Heating platform to maintain body temperature
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» Ultrasound gel
Procedure:
 Lightly anesthetize the mouse to minimize the effects on cardiac function.
o Place the mouse on a heating platform to maintain its body temperature at 37°C.
e Apply ultrasound gel to the shaved chest of the mouse.
o Acquire two-dimensional (2D) images in both parasternal long-axis and short-axis views.
e From the short-axis view at the level of the papillary muscles, acquire M-mode images.
o Measure the following parameters from the M-mode tracings:
o Left ventricular internal dimension at end-diastole (LVIDd)
o Left ventricular internal dimension at end-systole (LVIDs)
o Calculate the following functional parameters:
o Left Ventricular Ejection Fraction (LVEF)
o Fractional Shortening (FS)

o Perform measurements at baseline (before or shortly after MI) and at the end of the
treatment period.

Histological Analysis of Cardiac Fibrosis

Masson's trichrome or Picrosirius red staining can be used to visualize and quantify cardiac
fibrosis.[13][14][15][16]

Materials:
e Formalin or paraformaldehyde for tissue fixation

o Paraffin embedding station
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Microtome

Masson's trichrome or Picrosirius red staining kits

Microscope with a camera

Image analysis software (e.g., ImageJ)

Procedure:

At the end of the study, euthanize the mice and excise the hearts.
» Fix the hearts in 10% neutral buffered formalin for 24-48 hours.

e Process the fixed hearts and embed them in paraffin.

e Section the hearts (e.g., 5 um thick sections).

« Stain the sections with Masson's trichrome (collagen stains blue) or Picrosirius red (collagen
stains red).

o Capture images of the stained sections under a microscope.

o Use image analysis software to quantify the fibrotic area (blue or red stained area) as a
percentage of the total left ventricular area.

Mandatory Visualizations
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Caption: Experimental workflow for evaluating Lcz696 in a mouse model of myocardial

infarction.
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Caption: Mechanism of action of Lcz696, illustrating the dual inhibition of the RAAS and
neprilysin.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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